N-Despropyl Pergolide
N-Despropyl Pergolide
Brand Name:
Vulcanchem
CAS No.:
72821-91-1
VCID:
VC0019333
InChI:
InChI=1S/C16H20N2S/c1-19-9-10-5-13-12-3-2-4-14-16(12)11(8-18-14)6-15(13)17-7-10/h2-4,8,10,13,15,17-18H,5-7,9H2,1H3/t10-,13-,15-/m1/s1
SMILES:
CSCC1CC2C(CC3=CNC4=CC=CC2=C34)NC1
Molecular Formula:
C16H20N2S
Molecular Weight:
272.4 g/mol
N-Despropyl Pergolide
CAS No.: 72821-91-1
Reference Standards
VCID: VC0019333
Molecular Formula: C16H20N2S
Molecular Weight: 272.4 g/mol
| CAS No. | 72821-91-1 |
|---|---|
| Product Name | N-Despropyl Pergolide |
| Molecular Formula | C16H20N2S |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | (6aR,9R,10aR)-9-(methylsulfanylmethyl)-4,6,6a,7,8,9,10,10a-octahydroindolo[4,3-fg]quinoline |
| Standard InChI | InChI=1S/C16H20N2S/c1-19-9-10-5-13-12-3-2-4-14-16(12)11(8-18-14)6-15(13)17-7-10/h2-4,8,10,13,15,17-18H,5-7,9H2,1H3/t10-,13-,15-/m1/s1 |
| Standard InChIKey | BHDLEAVQICQCHC-WDBKCZKBSA-N |
| Isomeric SMILES | CSC[C@@H]1C[C@H]2[C@@H](CC3=CNC4=CC=CC2=C34)NC1 |
| SMILES | CSCC1CC2C(CC3=CNC4=CC=CC2=C34)NC1 |
| Canonical SMILES | CSCC1CC2C(CC3=CNC4=CC=CC2=C34)NC1 |
| Synonyms | (8β)-8-[(methylthio)methyl]ergoline, 6-Norpergolide |
| PubChem Compound | 9970488 |
| Last Modified | Nov 11 2021 |
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